N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-3-methylbenzamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]carbamothioyl]-3-methylbenzamide
• InChI: InChI=1S/C17H19N3OS/c1-12-5-4-6-13(11-12)16(21)19-17(22)18-14-7-9-15(10-8-14)20(2)3/h4-11H,1-3H3,(H2,18,19,21,22)
• InChI Key: BPNYPNMNQRETMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-3-methylbenzamide, commonly known as DAPH, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DAPH is a thiol-reactive fluorescent probe that can be used to detect protein conformational changes and protein-protein interactions.

Mechanism of Action

DAPH is a thiol-reactive fluorescent probe that binds to cysteine residues in proteins. The binding of DAPH to cysteine residues causes a conformational change in the protein, which can be detected using fluorescence spectroscopy. DAPH has been shown to bind specifically to cysteine residues in proteins, making it a useful tool for studying protein conformational changes and protein-protein interactions.
Biochemical and physiological effects:
DAPH has no known biochemical or physiological effects on living organisms. DAPH is a chemical probe that is used in scientific research and has no known therapeutic or toxic effects.

Advantages and Limitations for Lab Experiments

The advantages of using DAPH in lab experiments include its specificity for cysteine residues in proteins, its ability to detect protein conformational changes and protein-protein interactions, and its ease of use. However, there are also limitations to using DAPH in lab experiments. DAPH is a relatively large molecule, which may limit its ability to bind to certain proteins. Additionally, DAPH may interfere with the function of some proteins, which could lead to false results.

Future Directions

There are many future directions for the use of DAPH in scientific research. One potential application is in the study of protein misfolding diseases, such as Alzheimer's disease, Parkinson's disease, and prion diseases. DAPH could be used to study the conformational changes of proteins involved in these diseases, which could lead to the development of new therapeutic strategies. Additionally, DAPH could be used to study the conformational changes of proteins involved in other diseases, such as cancer and autoimmune diseases. Overall, DAPH has the potential to be a valuable tool in scientific research for many years to come.

Synthesis Methods

The synthesis of DAPH involves the reaction of 4-(dimethylamino)aniline with carbon disulfide to form N,N-dimethyldithiocarbamate, which is then reacted with 3-methylbenzoyl chloride to form DAPH. The synthesis of DAPH is a relatively straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

DAPH has been widely used in scientific research as a fluorescent probe to detect protein conformational changes and protein-protein interactions. DAPH can be used to study protein folding, protein-protein interactions, and protein aggregation. DAPH has also been used to study the conformational changes of proteins involved in diseases such as Alzheimer's disease, Parkinson's disease, and prion diseases.